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Compound of Interest

Compound Name: Antibacterial agent 51

Cat. No.: B14766098 Get Quote

Technical Support Center: Antibacterial Agent 51
Welcome to the technical support center for Antibacterial Agent 51. This resource is designed

for researchers, scientists, and drug development professionals to ensure consistent and

reliable experimental results. Here you will find troubleshooting guides and frequently asked

questions (FAQs) to address common issues.

Mechanism of Action of Agent 51
Antibacterial Agent 51 is a novel synthetic compound that functions as a bacterial DNA

gyrase inhibitor. Specifically, it targets the ATPase activity of the GyrB subunit, preventing the

negative supercoiling of bacterial DNA.[1][2][3] This action halts DNA replication and

transcription, ultimately leading to bacterial cell death.[1] Its targeted mechanism makes it a

potent agent against a range of bacterial pathogens.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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